ethyl 2-amino-5-{[benzyl(methyl)amino]carbonyl}-4-methyl-3-thiophenecarboxylate

• IUPAC Name: ethyl 2-amino-5-[benzyl(methyl)carbamoyl]-4-methylthiophene-3-carboxylate
• InChI: InChI=1S/C17H20N2O3S/c1-4-22-17(21)13-11(2)14(23-15(13)18)16(20)19(3)10-12-8-6-5-7-9-12/h5-9H,4,10,18H2,1-3H3
• InChI Key: BMMKVEMHZSMESR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)N(C)CC2=CC=CC=C2)N
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol

Description

Ethyl 2-amino-5-{[benzyl(methyl)amino]carbonyl}-4-methyl-3-thiophenecarboxylate, also known as EAMT, is a chemical compound that has been of interest to the scientific community due to its potential applications in various fields. EAMT is a thiophene-based compound that has been synthesized using a variety of methods, and has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of ethyl 2-amino-5-{[benzyl(methyl)amino]carbonyl}-4-methyl-3-thiophenecarboxylate is not fully understood, but it is thought to act by inhibiting the growth of cancer cells through the induction of apoptosis, or programmed cell death. This compound has also been shown to have anti-inflammatory properties, which may contribute to its potential as a therapeutic agent.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of cancer cell growth, the induction of apoptosis, and the reduction of inflammation. This compound has also been shown to have low toxicity in animal studies, indicating its potential as a safe therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 2-amino-5-{[benzyl(methyl)amino]carbonyl}-4-methyl-3-thiophenecarboxylate in lab experiments is its unique chemical structure, which allows for the synthesis of a variety of other compounds. This compound is also relatively easy to synthesize, and has been produced in high yields and purity using a variety of methods. However, one limitation of using this compound in lab experiments is its relatively limited research, which may limit its potential applications.

Future Directions

There are several future directions for research on ethyl 2-amino-5-{[benzyl(methyl)amino]carbonyl}-4-methyl-3-thiophenecarboxylate, including its potential as an anti-cancer agent, its use as a building block for the synthesis of other compounds, and its potential applications in material science. Further studies are needed to fully understand the mechanism of action of this compound, as well as its potential as a therapeutic agent in various fields.

Synthesis Methods

Ethyl 2-amino-5-{[benzyl(methyl)amino]carbonyl}-4-methyl-3-thiophenecarboxylate can be synthesized using a variety of methods, including the reaction of thiophene-3-carboxylic acid with N-benzyl-N-methylglycine methyl ester, followed by the addition of ethyl chloroformate. Another method involves the reaction of 2-amino-4-methylthiophene-3-carboxylic acid with benzylmethylamine, followed by the addition of ethyl chloroformate. These methods have been used to produce this compound in high yields and purity.

Scientific Research Applications

Ethyl 2-amino-5-{[benzyl(methyl)amino]carbonyl}-4-methyl-3-thiophenecarboxylate has been studied for its potential applications in various fields, including medicinal chemistry, organic synthesis, and material science. In medicinal chemistry, this compound has been shown to have potential as an anti-cancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells. In organic synthesis, this compound has been used as a building block for the synthesis of other compounds, due to its unique chemical structure. In material science, this compound has been used as a precursor for the synthesis of thiophene-based polymers, which have potential applications in electronic devices.